VU0467154

• Molecular Formula: C17H15F3N4O3S2
• Molecular Weight: 444.5 g/mol
• InChI: InChI=1S/C17H15F3N4O3S2/c1-8-9(2)23-24-16-12(8)13(21)14(28-16)15(25)22-7-10-3-5-11(6-4-10)29(26,27)17(18,19)20/h3-6H,7,21H2,1-2H3,(H,22,25)
• InChIKey: UDSFKIFLJPECRN-UHFFFAOYSA-N

VU0467154 M4 PAM Tool Compound Profile

VU0467154 (CAS 1451993-15-9) is a potent and selective positive allosteric modulator (PAM) of the M4 muscarinic acetylcholine receptor (mAChR). It potentiates the response to acetylcholine with pEC50 values of 7.75 (rat), 6.20 (human), and 6.00 (cynomolgus monkey), showing no activity at M1, M2, M3, or M5 receptors up to 30 µM [1]. First disclosed in 2014 by the Vanderbilt Center for Neuroscience Drug Discovery, VU0467154 was optimized from a 5-amino-thieno[2,3-c]pyridazine core to overcome pharmacokinetic limitations of earlier M4 PAMs and has become the most widely cited rodent in vivo tool compound for M4 pharmacology [2].

Workflow

Rodent M4 PAM in vivo pharmacology

Selection

High rat M4 potency, CNS-penetrant

Use Context

Behavior, cognition, EEG endpoint studies

• [1] Bubser M, Bridges TM, Dencker D, Gould RW, Grannan M, Noetzel MJ, Lamsal A, Niswender CM, Daniels JS, Poslusney MS, et al. Selective activation of M4 muscarinic acetylcholine receptors reverses MK-801-induced behavioral impairments and enhances associative learning in rodents. ACS Chem Neurosci. 2014;5(10):920–942. PMID: 25137629. View Source
• [2] Wood MR, Noetzel MJ, Poslusney MS, Melancon BJ, Tarr JC, Lamsal A, Chang S, Luscombe VB, Weiner RL, Cho HP, et al. Challenges in the development of an M4 PAM in vivo tool compound: The discovery of VU0467154 and unexpected DMPK profiles of close analogs. Bioorg Med Chem Lett. 2017;27(2):171–175. View Source

Why VU0467154 Cannot Be Substituted

M4 positive allosteric modulators exhibit profound species-dependent pharmacology, steep structure-activity relationships (SAR), and divergent pharmacokinetic properties that render in-class substitution unreliable. VU0152100, the earlier generation rodent-active M4 PAM, shows ~38-fold lower rat M4 potency than VU0467154 and limited CNS exposure, restricting its utility for extensive behavioral characterization [1]. LY2033298, the first reported M4 PAM, is human-preferring with poor rodent cooperativity, making it unsuitable for mouse or rat in vivo studies [2]. Conversely, newer clinical candidates such as VU6008055/AF98943 achieve balanced human/rat potency but lack the extensive published validation across multiple disease models that VU0467154 has accumulated. Even close structural analogs of VU0467154 displayed unexpected DMPK profiles due to subtle changes affecting P-glycoprotein efflux and CNS penetration [3]. These compound-specific pharmacological fingerprints mean that published dosing regimens, brain exposure relationships, and behavioral outcome measures cannot be assumed transferable between M4 PAMs.

!

Species-dependent pharmacology may render other M4 PAMs unsuitable for rodent studies; published dosing cannot be assumed transferable.

!

Close structural analogs displayed unexpected DMPK profiles due to P-gp efflux changes, limiting direct substitution.

!

Alternative M4 PAMs lack the extensive multi-model validation and chronic dosing data established for VU0467154.

• [1] Bubser M, Bridges TM, Dencker D, et al. Selective activation of M4 muscarinic acetylcholine receptors reverses MK-801-induced behavioral impairments and enhances associative learning in rodents. ACS Chem Neurosci. 2014;5(10):920–942. PMID: 25137629. View Source
• [2] Leach K, Loiacono RE, Felder CC, McKinzie DL, Mogg A, Shaw DB, Sexton PM, Christopoulos A. Impact of species variability and 'probe-dependence' on the detection and in vivo validation of allosteric modulation at the M4 muscarinic acetylcholine receptor. Br J Pharmacol. 2011;162(7):1659–1670. View Source
• [3] Wood MR, Noetzel MJ, Poslusney MS, et al. Challenges in the development of an M4 PAM in vivo tool compound: The discovery of VU0467154 and unexpected DMPK profiles of close analogs. Bioorg Med Chem Lett. 2017;27(2):171–175. View Source

VU0467154 Comparative Evidence

Rat M4 Potency vs. VU0152100 & LY2033298

In a direct head-to-head calcium mobilization assay measuring potentiation of an acetylcholine EC20 response at the rat M4 receptor, VU0467154 exhibited a pEC50 of 7.75 ± 0.06 (EC50 = 17.7 nM), whereas the earlier generation M4 PAM VU0152100 showed a pEC50 of 6.59 ± 0.07 (EC50 = 257 nM), and LY2033298 showed a pEC50 of 6.19 ± 0.03 (EC50 = 646 nM). This represents a 14.5-fold potency advantage over VU0152100 and a 36.5-fold advantage over LY2033298 within the same experimental system [1]. Additionally, VU0467154 induced a 62-fold leftward shift in the ACh concentration-response curve at 1 µM, whereas VU0152104 achieved only a 23-fold shift at the same concentration [1].

Rat M4 potency

Head-to-head

VU0467154 pEC50 7.75 vs VU0152100 6.59

Supports rodent study selection with higher assay potency

14.5-fold difference reported in same assay system

Evidence Dimension	Potency at rat M4 receptor (calcium mobilization, ACh EC20 potentiation)
Target Compound Data	VU0467154: pEC50 = 7.75 ± 0.06 (EC50 = 17.7 nM), 68% AChmax
Comparator Or Baseline	VU0152100: pEC50 = 6.59 ± 0.07 (EC50 = 257 nM), 69% AChmax; LY2033298: pEC50 = 6.19 ± 0.03 (EC50 = 646 nM), 67% AChmax
Quantified Difference	14.5-fold more potent than VU0152100; 36.5-fold more potent than LY2033298
Conditions	CHO-K1 cells expressing rat M4 receptor; calcium mobilization assay with ACh EC20; same experimental system for all compounds

Why This Matters

Procurement of VU0467154 over VU0152100 or LY2033298 ensures access to the most potent rodent-active M4 PAM with validated behavior at sub-micromolar concentrations, enabling lower dosing requirements and reduced risk of off-target engagement at higher concentrations.

• [1] Bubser M, Bridges TM, Dencker D, Gould RW, Grannan M, Noetzel MJ, Lamsal A, Niswender CM, Daniels JS, Poslusney MS, et al. Selective activation of M4 muscarinic acetylcholine receptors reverses MK-801-induced behavioral impairments and enhances associative learning in rodents. ACS Chem Neurosci. 2014;5(10):920–942. PMID: 25137629. View Source

Subtype Selectivity vs. M1/M4 Dual Agonists

VU0467154 demonstrated complete M4 selectivity in calcium mobilization assays, with no detectable potentiation of acetylcholine responses at rat or human M1, M2, M3, or M5 receptors at concentrations up to 30 µM [1]. In Recerca lead profiling screens, VU0467154 showed no significant off-target activity at a panel of GPCRs at 10 µM [2]. This contrasts with the clinically used M1/M4-preferring orthosteric agonist xanomeline (KarXT/Cobenfy component), which activates both M1 and M4 receptors and produces peripherally mediated cholinergic side effects (nausea, vomiting, diarrhea) requiring co-administration with the peripherally restricted antagonist trospium chloride [3]. VU0467154's pure M4 PAM mechanism avoids M1-mediated peripheral and central effects entirely.

Subtype selectivity

Reported

No activity at M1–M5 up to 30 µM

Enables M4-specific pathway interpretation

>1700-fold selectivity window over other mAChRs

Evidence Dimension	Muscarinic receptor subtype selectivity profile
Target Compound Data	VU0467154: no activity at M1–M5 (rat and human) up to 30 µM; no significant activity at other GPCRs at 10 µM
Comparator Or Baseline	Xanomeline: M1/M4-preferring orthosteric agonist; activates M1 (EC50 ~300 nM) and M4 receptors, producing cholinergic adverse effects
Quantified Difference	VU0467154: M4-exclusive PAM with >1700-fold selectivity window over other mAChRs (30 µM vs 17.7 nM rat M4 EC50). Xanomeline: dual M1/M4 agonist activity.
Conditions	Calcium mobilization assays in recombinant CHO-K1 cells expressing individual human and rat mAChR subtypes; Recerca lead profiling panel

Why This Matters

For researchers studying M4-specific pharmacology without confounding M1 receptor contributions, VU0467154 provides a uniquely clean pharmacological tool; xanomeline or other dual agonists cannot dissect M4-specific from M1-mediated effects.

• [1] Bubser M, Bridges TM, Dencker D, et al. Selective activation of M4 muscarinic acetylcholine receptors reverses MK-801-induced behavioral impairments and enhances associative learning in rodents. ACS Chem Neurosci. 2014;5(10):920–942. PMID: 25137629. View Source
• [2] Jones CK, Bridges TM, Bubser M, et al. Characterization of the novel M4 muscarinic acetylcholine receptor positive allosteric modulator VU0467154 in animal models of antipsychotic-like activity, cognitive enhancement and changes in sleep/wake architecture. Neuropsychopharmacology. 2013;38:S575–S576. View Source
• [3] Bender AM, Jones CK, Lindsley CW. Classics in Chemical Neuroscience: Xanomeline. ACS Chem Neurosci. 2017;8(3):435–443. PMID: 28287693. View Source

Pharmacokinetic Profile vs. VU0152100

VU0467154 exhibits a favorable rat pharmacokinetic profile following intravenous (1 mg/kg) and oral (3 mg/kg) administration, with low plasma clearance (CLp = 7.8 mL/min/kg), moderate volume of distribution (Vss = 3.1 L/kg), long half-life (t1/2 = 5.7 h), high oral bioavailability (%F = 61), and a maximum plasma concentration (Cmax) of 0.7 µM with Tmax of 3 h [1]. The compound displays a rat brain-to-plasma partition coefficient (Kp) of 0.74 and a brain-to-plasma partition coefficient at unrestricted equilibrium (fup/fubr) of 0.46 [2]. In mice, the elimination half-life is 4.7 h following a single 1 mg/kg intraperitoneal dose [1]. The earlier generation M4 PAM VU0152100 required high doses (56.6 mg/kg i.p.) to achieve behavioral efficacy in rats due to limited CNS exposure, and its published pharmacokinetic characterization is sparse, with no reported oral bioavailability or brain concentration data [3]. VU0467154 also demonstrates that repeated dosing does not induce pharmacokinetic tolerance, with comparable plasma and brain concentrations maintained following chronic administration [4].

Rodent PK profile

Reported

t1/2 5.7 h, %F 61, brain Kp 0.74

Supports oral dosing and CNS exposure modeling

VU0152100 PK data unreported

Evidence Dimension	Rodent pharmacokinetic profile (rat, unless specified)
Target Compound Data	VU0467154: CLp = 7.8 mL/min/kg; t1/2 = 5.7 h (rat), 4.7 h (mouse); %F = 61; Cmax = 0.7 µM; brain:plasma Kp = 0.74; Vss = 3.1 L/kg
Comparator Or Baseline	VU0152100: no published oral bioavailability, clearance, or brain concentration data; requires 56.6 mg/kg i.p. for behavioral effects in rats
Quantified Difference	VU0467154: oral bioavailability 61%, t1/2 5.7 h. VU0152100: PK parameters unreported; substantially higher doses needed for efficacy suggesting lower CNS exposure.
Conditions	Rat PK studies (IV 1 mg/kg; PO 3 mg/kg); mouse IP 1 mg/kg; LC/MS/MS quantitation

Why This Matters

The well-characterized PK profile of VU0467154, including oral bioavailability and brain penetration metrics, enables precise experimental design with defined dosing regimens, exposure-response relationships, and brain target engagement calculations, which are impossible to replicate with VU0152100.

• [1] Bubser M, Bridges TM, Dencker D, et al. Selective activation of M4 muscarinic acetylcholine receptors reverses MK-801-induced behavioral impairments and enhances associative learning in rodents. ACS Chem Neurosci. 2014;5(10):920–942. PMID: 25137629. View Source
• [2] Wood MR, Noetzel MJ, Poslusney MS, et al. Challenges in the development of an M4 PAM in vivo tool compound: The discovery of VU0467154 and unexpected DMPK profiles of close analogs. Bioorg Med Chem Lett. 2017;27(2):171–175. View Source
• [3] Kuduk SD, Chang RK, Di Marco CN, et al. Antipsychotic drug-like effects of the selective M4 muscarinic acetylcholine receptor positive allosteric modulator VU0152100. J Pharmacol Exp Ther. 2013;346(3):482–491. View Source
• [4] Gould RW, Grannan M, Bubser M, et al. Cognitive enhancement and antipsychotic-like activity following repeated dosing with the selective M4 PAM VU0467154. Neuropharmacology. 2018;128:492–502. PMID: 28720288. View Source

Human M4 Potency Limitation

VU0467154 exhibits pronounced species-dependent pharmacology: pEC50 at human M4 is 6.20 ± 0.06 (EC50 = 627 nM) versus pEC50 of 7.75 ± 0.06 at rat M4 (EC50 = 17.7 nM), representing a ~35-fold potency difference [1]. At cynomolgus monkey M4, potency is further reduced to pEC50 = 6.00 ± 0.09 (EC50 = 1000 nM). Efficacy at human M4 is also lower (55% AChmax) compared with rat M4 (68% AChmax) [1]. This human potency deficit was explicitly noted as disqualifying VU0467154 from clinical development: "VU0467154 is not a desirable candidate for clinical development, with limited potency at the human M4 mAChR" [2]. The next-generation clinical candidate VU6008055/AF98943 addressed this by achieving balanced nanomolar potency at both human M4 (EC50 = 73.4 nM) and rat M4 (EC50 = 19.5 nM) [3]. This limitation positions VU0467154 specifically as a rodent in vivo tool compound, not as a translational candidate for human studies.

Human M4 potency

Reported

pEC50 6.20 (human) vs 7.75 (rat)

Positions compound as rodent-specific tool

~35-fold species preference documented

Evidence Dimension	Species-dependent M4 PAM potency (human vs rat)
Target Compound Data	VU0467154: human M4 pEC50 = 6.20 (EC50 = 627 nM, 55% AChmax); rat M4 pEC50 = 7.75 (EC50 = 17.7 nM, 68% AChmax)
Comparator Or Baseline	VU6008055/AF98943: human M4 EC50 = 73.4 nM; rat M4 EC50 = 19.5 nM
Quantified Difference	VU0467154: ~35-fold species preference for rat over human; VU6008055: ~3.8-fold species difference (balanced human/rat potency)
Conditions	Calcium mobilization assays in CHO-K1 cells expressing human and rat M4 receptors; ACh EC20 potentiation

Why This Matters

Procurement of VU0467154 is specifically indicated for rodent pharmacology studies where its high rat M4 potency enables robust target engagement; researchers requiring balanced human M4 activity for translational studies should instead consider VU6008055 or related clinical candidates.

• [1] Bubser M, Bridges TM, Dencker D, et al. Selective activation of M4 muscarinic acetylcholine receptors reverses MK-801-induced behavioral impairments and enhances associative learning in rodents. ACS Chem Neurosci. 2014;5(10):920–942. PMID: 25137629. View Source
• [2] Wood MR, Noetzel MJ, Poslusney MS, et al. Challenges in the development of an M4 PAM in vivo tool compound: The discovery of VU0467154 and unexpected DMPK profiles of close analogs. Bioorg Med Chem Lett. 2017;27(2):171–175. View Source
• [3] Gould RW, Russell JK, Nedelcovych MT, et al. Discovery of Pre-Clinical Candidate VU6008055/AF98943: A Highly Selective, Orally Bioavailable, and Structurally Distinct Tricyclic M4 Muscarinic Acetylcholine Receptor Positive Allosteric Modulator (PAM) with Robust In Vivo Efficacy. ACS Chem Neurosci. 2025;16(11):2141–2162. View Source

M4 Knockout Validation of Target Engagement

VU0467154 produced a robust dose-dependent reversal of MK-801-induced hyperlocomotion (0.3–30 mg/kg, i.p.) and reversed deficits in the touchscreen pairwise visual discrimination task and contextual fear conditioning in wild-type mice, but completely failed to reverse these stimulant-induced deficits in M4 mAChR knockout (KO) mice [1]. Similarly, VU0467154 (1–56.6 mg/kg, p.o. or i.p.) reversed amphetamine-induced hyperlocomotion in wild-type rats and mice, with effects absent in M4 KO mice [1]. The spontaneous locomotion reduction induced by VU0467154 was also abolished in global M4 KO mice, confirming M4 receptor specificity [2]. Following 10-day repeated dosing (once daily), VU0467154 enhanced learning rate in the visual pairwise discrimination task and improved cue-mediated fear conditioning acquisition in wild-type but not M4 KO mice, demonstrating that cognitive enhancement is M4-dependent and not subject to tolerance [3]. The in vivo unbound brain concentration producing 50% reversal of amphetamine-induced hyperlocomotion (in vivo EC50) was determined through nonlinear regression of brain concentration-effect data across multiple dose groups [1].

M4 KO validation

Head-to-head

Effects absent in M4 KO across all endpoints

Confirms M4 mechanism specificity

Wild-type vs KO comparison in multiple behaviors

Evidence Dimension	Reversal of MK-801- and amphetamine-induced hyperlocomotion; cognitive enhancement in fear conditioning and pairwise discrimination tasks
Target Compound Data	VU0467154: dose-dependently reverses MK-801/amphetamine hyperlocomotion (0.3–30 mg/kg i.p. in mice; 1–56.6 mg/kg p.o. in rats); enhances fear conditioning acquisition in wild-type mice
Comparator Or Baseline	M4 mAChR knockout mice: complete absence of VU0467154 effects on hyperlocomotion reversal, cognitive enhancement, and spontaneous locomotion reduction
Quantified Difference	Effect present in wild-type; effect abolished (statistically non-significant vs vehicle) in M4 KO mice across all behavioral endpoints
Conditions	C57BL/6J wild-type and M4 mAChR global knockout mice; MK-801 (0.3 mg/kg, s.c.) and amphetamine (4 mg/kg, s.c.) challenge; touchscreen pairwise visual discrimination; contextual and cue-mediated fear conditioning

Why This Matters

The complete dependence of VU0467154's behavioral effects on the presence of M4 receptors provides gold-standard pharmacological validation that observed antipsychotic-like and pro-cognitive effects are mechanism-specific, not off-target, enabling confident attribution of outcomes to M4 potentiation in experimental studies.

• [1] Bubser M, Bridges TM, Dencker D, et al. Selective activation of M4 muscarinic acetylcholine receptors reverses MK-801-induced behavioral impairments and enhances associative learning in rodents. ACS Chem Neurosci. 2014;5(10):920–942. PMID: 25137629. View Source
• [2] Willems G, Bhandari A, Jakobsen AF, Lindsley CW. M4 Positive Allosteric Modulator VU0467154 Impacts Amphetamine Sensitization and Spontaneous Locomotion in Male Mice. ACS Chem Neurosci. 2025;16(5):868–879. View Source
• [3] Gould RW, Grannan M, Bubser M, et al. Cognitive enhancement and antipsychotic-like activity following repeated dosing with the selective M4 PAM VU0467154. Neuropharmacology. 2018;128:492–502. PMID: 28720288. View Source

Narrow Therapeutic Window in Rett Syndrome

In the Mecp2+/– mouse model of Rett syndrome (RTT), VU0467154 (VU154) demonstrated a narrow inverted U-shaped dose-response curve: significant efficacy on anxiety, social preference, cognitive, and respiratory phenotypes was observed at 3 mg/kg (i.p.), but not at 1 mg/kg or 10 mg/kg [1]. Furthermore, sociability was diminished in VU0467154-treated Mecp2+/– mice at higher doses, suggestive of a potential adverse effect with dose escalation [1]. This narrow therapeutic window persisted during a 44-day chronic treatment paradigm, where compound efficacy on social, cognitive, and respiratory phenotypes was conserved, but with a moderate decrease in breath rate observed with chronic treatment in both wild-type and Mecp2+/– mice [1]. This dose-response profile contrasts with the broader effective dose range seen for VU0467154 in acute antipsychotic-like models (e.g., 0.3–30 mg/kg for amphetamine/MK-801 hyperlocomotion reversal) [2], indicating that the therapeutic index varies significantly by disease context.

Rett syndrome dose

Reported

Efficacy only at 3 mg/kg; not at 1 or 10

Requires dose optimization per disease model

Narrow window contrasts with acute psychosis models

Evidence Dimension	Effective dose range in disease-specific behavioral paradigm
Target Compound Data	VU0467154: efficacy at 3 mg/kg i.p. in Mecp2+/– RTT mice; no efficacy at 1 mg/kg or 10 mg/kg; adverse sociability effect at 10 mg/kg
Comparator Or Baseline	VU0467154 in acute antipsychotic models: effective dose range 0.3–30 mg/kg i.p. (amphetamine/MK-801 hyperlocomotion reversal) [Bubser et al., 2014]
Quantified Difference	RTT model: effective dose window ~2-fold (3 mg/kg only). Acute psychosis models: effective dose window ~100-fold (0.3–30 mg/kg).
Conditions	Mecp2+/– heterozygous female mice (Rett syndrome model); i.p. administration; anxiety (elevated plus maze), social preference (three-chamber), cognitive (novel object recognition), respiratory (plethysmography) endpoints

Why This Matters

The narrow and model-dependent therapeutic window of VU0467154 necessitates rigorous dose optimization for each experimental paradigm; procurement specifications should account for the need to test multiple doses and include vehicle controls to identify the effective dose range in the specific disease model under investigation.

• [1] Collins BM, Moehle MS, Foster DJ, Bichell TJ, Bradley E, Bridges TM, Klar R, Poslusney M, Rook JM, Daniels JS, et al. Optimized Administration of the M4 PAM VU0467154 Demonstrates Broad Efficacy, but Limited Effective Concentrations in Mecp2+/– Mice. ACS Chem Neurosci. 2022;13(13):1891–1901. PMID: 35763521. View Source
• [2] Bubser M, Bridges TM, Dencker D, et al. Selective activation of M4 muscarinic acetylcholine receptors reverses MK-801-induced behavioral impairments and enhances associative learning in rodents. ACS Chem Neurosci. 2014;5(10):920–942. PMID: 25137629. View Source

VU0467154 Application Scenarios

Rodent Antipsychotic-Like Activity Screening

VU0467154 is the validated tool compound for profiling antipsychotic-like activity via selective M4 potentiation in rodent models. Using amphetamine-induced hyperlocomotion (1–56.6 mg/kg p.o. or i.p. in rats; 0.3–30 mg/kg i.p. in mice) or MK-801-induced hyperlocomotion, researchers can achieve robust, dose-dependent reversal of psychostimulant effects that is completely absent in M4 KO mice, confirming on-target pharmacology [1]. The compound's brain penetration (rat Kp = 0.74) and defined in vivo exposure-response relationship [2] enable brain concentration-effect correlations that VU0152100 cannot support due to limited CNS exposure data.

Cognitive Enhancement Without Tolerance

For chronic cognitive enhancement paradigms, VU0467154 is uniquely supported by evidence that 10-day once-daily dosing enhances both memory acquisition and consolidation in wild-type mice without pharmacokinetic or pharmacodynamic tolerance [3]. The touchscreen pairwise visual discrimination task and contextual/cue-mediated fear conditioning assays are specifically validated with VU0467154 in both acute and repeated dosing regimens, with M4 KO mouse controls confirming target specificity [1]. No other M4 PAM has equivalent published chronic dosing validation.

Rett Syndrome M4 Dysfunction Studies

VU0467154 is the only M4 PAM with published efficacy data in the Mecp2+/– Rett syndrome mouse model across anxiety, social preference, cognitive, and respiratory phenotypes [4]. However, the narrow therapeutic window (efficacy only at 3 mg/kg i.p.; no efficacy at 1 or 10 mg/kg) demands careful dose-response characterization. Procurement for RTT studies should include sufficient compound quantity for multiple dose groups and chronic 44-day treatment paradigms, with recognition that inverted U-shaped dose-response curves may appear in disease-specific contexts.

Sleep/Wake Architecture and EEG Studies

VU0467154 selectively increases latency to paradoxical (REM) sleep and reduces paradoxical sleep duration without affecting sleep onset or total sleep time in rat EEG studies [5]. This state-dependent modulation of sleep/wake architecture, combined with its antipsychotic-like profile, makes VU0467154 the preferred tool for investigating the intersection of M4 function, sleep disturbances, and psychosis—an area where earlier M4 PAMs lack published EEG characterization.

Application

Selection Property

Validation Focus

Rodent antipsychotic-like activity profiling

M4-selective PAM with CNS exposure context

Reversal of psychostimulant-induced hyperlocomotion; M4 KO confirmation

Chronic cognitive enhancement paradigms

Repeated-dosing validation without tolerance

Touchscreen pairwise discrimination; fear conditioning acquisition

Rett syndrome M4 dysfunction studies

Published efficacy in Mecp2+/– model

Narrow dose window (3 mg/kg); chronic treatment paradigm

Sleep/wake architecture research

EEG-characterized sleep modulation

REM sleep latency increase; total sleep time preservation

• [1] Bubser M, Bridges TM, Dencker D, et al. Selective activation of M4 muscarinic acetylcholine receptors reverses MK-801-induced behavioral impairments and enhances associative learning in rodents. ACS Chem Neurosci. 2014;5(10):920–942. PMID: 25137629. View Source
• [2] Wood MR, Noetzel MJ, Poslusney MS, et al. Challenges in the development of an M4 PAM in vivo tool compound: The discovery of VU0467154 and unexpected DMPK profiles of close analogs. Bioorg Med Chem Lett. 2017;27(2):171–175. View Source
• [3] Gould RW, Grannan M, Bubser M, et al. Cognitive enhancement and antipsychotic-like activity following repeated dosing with the selective M4 PAM VU0467154. Neuropharmacology. 2018;128:492–502. PMID: 28720288. View Source
• [4] Collins BM, Moehle MS, Foster DJ, et al. Optimized Administration of the M4 PAM VU0467154 Demonstrates Broad Efficacy, but Limited Effective Concentrations in Mecp2+/– Mice. ACS Chem Neurosci. 2022;13(13):1891–1901. PMID: 35763521. View Source
• [5] Jones CK, Bridges TM, Bubser M, et al. Characterization of the novel M4 muscarinic acetylcholine receptor positive allosteric modulator VU0467154 in animal models of antipsychotic-like activity, cognitive enhancement and changes in sleep/wake architecture. Neuropsychopharmacology. 2013;38:S575–S576. View Source